(3S)-3-Amino-3-(2-bromophenyl)propanamide

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: (3S)-3-amino-3-(2-bromophenyl)propanamide
• InChI: InChI=1S/C9H11BrN2O/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key: ITYVOJHPOQGLEC-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)[C@H](CC(=O)N)N)Br
• Canonical SMILES: C1=CC=C(C(=C1)C(CC(=O)N)N)Br

Description

(3S)-3-Amino-3-(2-bromophenyl)propanamide is a chiral organic compound characterized by a propanamide backbone substituted with an amino group and a 2-bromophenyl ring at the β-carbon.

Biological Activity

(3S)-3-Amino-3-(2-bromophenyl)propanamide is a compound of significant interest in medicinal chemistry and biological research. This article delves into its biological activity, synthesis, and potential applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of (3S)-3-Amino-3-(2-bromophenyl)propanamide is $C_9H_{10}BrN_2O$, with a molar mass of approximately 229.09 g/mol. The compound features a bromine atom on the phenyl ring, contributing to its unique chemical reactivity and biological interactions.

The biological activity of (3S)-3-Amino-3-(2-bromophenyl)propanamide is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The amino group facilitates hydrogen bonding, while the bromophenyl moiety may enhance lipophilicity, allowing better membrane penetration.

Potential Mechanisms Include:

• Inhibition of Enzymatic Activity : The compound may act as an inhibitor for certain enzymes, modulating their activity, which is crucial in various metabolic pathways.
• Receptor Binding : Interaction with specific receptors can lead to downstream signaling changes that affect cellular functions.

Antimicrobial Properties

Research indicates that (3S)-3-Amino-3-(2-bromophenyl)propanamide exhibits antimicrobial activity against various bacterial strains. A study conducted using the agar well-diffusion method revealed its effectiveness against Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values were determined to assess its potency compared to standard antibiotics like ciprofloxacin.

Bacterial Strain	MIC (mg/mL)	Comparison Drug	MIC (mg/mL)
E. coli ATCC 25922	32	Ciprofloxacin	16
P. aeruginosa ATCC 27853	16	Ciprofloxacin	8

Cytotoxicity Studies

Cytotoxicity assessments have been performed using various human cell lines. The compound demonstrated moderate cytotoxic effects, with IC50 values indicating selective toxicity towards cancer cells compared to normal cells.

Case Studies

• Study on Enzyme Inhibition : A detailed investigation into the inhibition of cysteine proteases by (3S)-3-Amino-3-(2-bromophenyl)propanamide revealed significant inhibitory effects on Falcipain-2, an enzyme critical for the survival of Plasmodium falciparum. This suggests potential applications in antimalarial drug development.
• Neuroprotective Effects : Preliminary studies indicated that the compound may exert neuroprotective effects by modulating neurotransmitter systems, particularly in models of neurodegenerative diseases. Further research is needed to elucidate these mechanisms.

Synthesis

The synthesis of (3S)-3-Amino-3-(2-bromophenyl)propanamide typically involves several steps:

• Starting Materials : Bromobenzene derivatives and appropriate amines are utilized.
• Reaction Conditions : The reaction is generally conducted under controlled temperatures with solvents such as DMSO or ethanol.
• Purification : Post-reaction purification is performed using recrystallization or chromatography techniques.

Comparison with Similar Compounds

Research Implications

The ortho-bromo substitution in (3S)-3-amino-3-(2-bromophenyl)propanamide positions it as a promising candidate for antibiotic development, leveraging bromine’s electronic effects and steric bulk. However, para-substituted chloro analogs may offer advantages in synthetic scalability and target affinity. Further studies should prioritize direct comparative bioactivity assays and pharmacokinetic profiling.